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Compound of Interest

Compound Name: N-Deacetylcolchicine

Cat. No.: B1683650

Essential Safety and Handling Guide for N-
Deacetylcolchicine

For researchers, scientists, and drug development professionals, ensuring personal safety and
proper handling of potent compounds like N-Deacetylcolchicine is paramount. This guide
provides immediate and essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal plans to facilitate safe laboratory practices.

N-Deacetylcolchicine, a derivative of colchicine, is classified as a hazardous substance. It is
fatal if swallowed, causes serious eye damage, and may cause genetic defects.[1] Therefore,
strict adherence to safety protocols is crucial to minimize exposure risks.

Personal Protective Equipment (PPE)

When handling N-Deacetylcolchicine, a comprehensive PPE strategy is required to create a
barrier between the researcher and the hazardous compound. The following table summarizes
the recommended PPE.
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PPE Category

Item

Specifications and Use

Hand Protection

Chemical-resistant gloves

Wear two pairs of gloves.[2]
Gloves should be registered as
Complex Design (Category III)
for handling cytotoxic drugs.[3]
Nitrile or latex gloves of
industrial thickness (>0.45mm)
are recommended, especially
for cleaning up spills.[4]
Always inspect gloves for
integrity before use and
dispose of them as cytotoxic

waste after each use.[5]

Body Protection

Protective Gown/Lab Coat

A disposable, fluid-resistant
gown that covers the arms and
body should be worn to protect
clothing and skin from

accidental splashes or spills.[5]

Respiratory Protection

Surgical Mask or Respirator

A surgical mask should be
worn to prevent the inhalation
of airborne particles.[5] For
tasks with a higher risk of
aerosol generation, such as
cleaning spills or if not handled
in a biological safety cabinet, a
self-contained breathing
apparatus or an N95 respirator

is recommended.[5][6]

Eye and Face Protection

Safety Goggles or Face Shield

Wear safety goggles or a full-
face shield to protect the eyes
and face from splashes.[4][5] If
using goggles, they should be
worn in conjunction with a

fluid-resistant mask.[2]
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For sterile preparations of
N ) cytotoxic drugs, a cap and
Additional Protection Cap and Shoe Covers
shoe covers are

recommended.[2]

Chemical and Physical Properties

A summary of the key chemical and physical properties of N-Deacetylcolchicine is provided
below for quick reference.

Property Value

(S)-7-Amino-1,2,3,10-tetramethoxy-6,7-
dihydrobenzo[a]heptalen-9(5H)-one[6]

Chemical Name

CAS Number 3476-50-4[1][6]
Molecular Formula C20H23NO5[6][7]
Molecular Weight 357.4 g/mol [6][7]

Safe Handling and Operational Workflow

A systematic approach to handling N-Deacetylcolchicine, from preparation to disposal, is
critical to maintaining a safe laboratory environment. The following workflow diagram illustrates
the key steps and decision points.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4324350/
https://www.benchchem.com/product/b1683650?utm_src=pdf-body
https://www.kmpharma.in/download_msds/8376
https://cdn.caymanchem.com/cdn/msds/21697m.pdf
https://www.kmpharma.in/download_msds/8376
https://www.kmpharma.in/download_msds/8376
https://pubchem.ncbi.nlm.nih.gov/compound/R_-N-Deacetyl-Colchicine
https://www.kmpharma.in/download_msds/8376
https://pubchem.ncbi.nlm.nih.gov/compound/R_-N-Deacetyl-Colchicine
https://www.benchchem.com/product/b1683650?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE ety & o

Start:
Handling N-Deacetylcolchicine

1. Preparation & Risk Assessment

2. Don Appropriate PPE

3. Chemical Handling

Spill Occurs?

4a. Execute Spill
Containment Protocol

5. Decontamination

6. Waste Disposal

End:
Procedure Complete

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1683650?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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